Cas no 1361798-89-1 (2-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde
• CAS No: 1361798-89-1
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4932090
• Update Time: 2025-05-23

2-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C9H10F2N2O2/c1-15-8-2-5(9(10)11)7(4-14)13-6(8)3-12/h2,4,9H,3,12H2,1H3
• InChI Key： YJUJNGDPEVCKDH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=C(CN)C(=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 0.1
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde

Recent Advances in the Application of 2-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde (CAS: 1361798-89-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde (CAS: 1361798-89-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique difluoromethyl and aminomethyl functional groups, has demonstrated significant potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have highlighted its utility as a versatile building block for the synthesis of novel therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

One of the key applications of this compound lies in its role as a precursor for the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective kinase inhibitors, where the difluoromethyl group was found to enhance binding affinity through unique polar interactions with target proteins. The presence of both aldehyde and aminomethyl functionalities allows for diverse chemical modifications, enabling the creation of libraries of derivatives with varying pharmacological properties.

In the field of chemical biology, researchers have utilized 1361798-89-1 as a critical component in activity-based protein profiling (ABPP) probes. The reactive aldehyde group serves as an effective warhead for covalent modification of active site nucleophiles in enzymes, while the pyridine core provides excellent solubility and cell permeability. Recent work published in ACS Chemical Biology has shown that derivatives of this compound can effectively label and identify novel drug targets in complex proteomes, opening new avenues for target discovery and validation.

The pharmaceutical industry has shown growing interest in this compound due to its favorable physicochemical properties. Computational studies have revealed that the difluoromethyl group at the 5-position significantly improves metabolic stability compared to non-fluorinated analogs, while maintaining optimal lipophilicity for membrane penetration. Several pharmaceutical companies have included derivatives of 1361798-89-1 in their preclinical pipelines, particularly for central nervous system (CNS) targets where the balance of lipophilicity and polarity is crucial for blood-brain barrier penetration.

Recent synthetic methodology developments have further enhanced the accessibility of this compound. A 2024 publication in Organic Letters described an improved, scalable synthesis route that addresses previous challenges in regioselective functionalization of the pyridine ring. This advancement has facilitated broader exploration of structure-activity relationships (SAR) around this scaffold, leading to the identification of several promising lead compounds currently under evaluation in animal models of disease.

Looking forward, the unique chemical features of 2-(Aminomethyl)-5-(difluoromethyl)-3-methoxypyridine-6-carboxaldehyde position it as a valuable tool in both drug discovery and chemical biology. Ongoing research is exploring its application in targeted protein degradation strategies and as a component of bifunctional molecules. As the understanding of its interactions with biological targets deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.